Cas no 1551062-55-5 (2-(3-aminobutyl)-4-chloro-6-methoxyphenol)

• Product Name: 2-(3-aminobutyl)-4-chloro-6-methoxyphenol
• CAS No: 1551062-55-5
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 6060294
• PubChem ID: 83953500
• Update Time: 2025-06-30

2-(3-aminobutyl)-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminobutyl)-4-chloro-6-methoxyphenol
• EN300-1978858
• 1551062-55-5

• Inchi： 1S/C11H16ClNO2/c1-7(13)3-4-8-5-9(12)6-10(15-2)11(8)14/h5-7,14H,3-4,13H2,1-2H3
• InChI Key： ZEQYKDHFNXWAGP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CCC(C)N)O)OC

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(3-aminobutyl)-4-chloro-6-methoxyphenol

Professional Introduction to Compound with CAS No. 1551062-55-5 and Product Name: 2-(3-aminobutyl)-4-chloro-6-methoxyphenol

The compound with the CAS number 1551062-55-5 and the product name 2-(3-aminobutyl)-4-chloro-6-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2-(3-aminobutyl)-4-chloro-6-methoxyphenol incorporates several key functional groups, including an amino group, a chloro substituent, and a methoxy group, which contribute to its diverse chemical reactivity and biological activity.

In the realm of pharmaceutical research, the synthesis and characterization of 2-(3-aminobutyl)-4-chloro-6-methoxyphenol have been extensively studied to explore its pharmacological properties. The presence of the amino group at the 3-position of the phenol ring enhances its ability to interact with various biological targets, making it a promising candidate for further development. Additionally, the chloro and methoxy substituents at the 4th and 6th positions, respectively, influence its electronic properties and solubility characteristics, which are critical factors in drug design.

Recent studies have highlighted the potential of 2-(3-aminobutyl)-4-chloro-6-methoxyphenol as a scaffold for developing novel therapeutic agents. Its structural features allow for modifications that can optimize bioavailability, target specificity, and metabolic stability. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological effects. The compound's ability to undergo various chemical transformations makes it a versatile building block for medicinal chemists.

The biological activity of 2-(3-aminobutyl)-4-chloro-6-methoxyphenol has been investigated in several preclinical studies. These studies have revealed promising results regarding its interaction with enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes relevant to inflammatory responses and cancer progression. Such findings underscore its potential as a lead compound for developing new treatments targeting these conditions.

The synthesis of 2-(3-aminobutyl)-4-chloro-6-methoxyphenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for scaling up production while maintaining the integrity of the compound's structural features.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for the production of 2-(3-aminobutyl)-4-chloro-6-methoxyphenol. This includes rigorous quality control measures to verify purity, stability, and consistency across batches. Additionally, adherence to international guidelines on chemical safety ensures that handling and storage protocols minimize risks associated with exposure during research and development activities.

The future prospects for 2-(3-aminobutyl)-4-chloro-6-methoxyphenol are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery of new derivatives with improved efficacy and reduced side effects.

In conclusion, 2-(3-aminobutyl)-4-chloro-6-methoxyphenol (CAS No. 1551062-55-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, coupled with promising biological activity, make it a valuable compound for further exploration in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing therapeutic solutions across multiple disease areas.